Cas no 1369145-95-8 (1-(thian-3-yl)methanamine)

• Product Name: 1-(thian-3-yl)methanamine
• CAS No: 1369145-95-8
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 4594164
• PubChem ID: 21522743
• Update Time: 2024-03-01

1-(thian-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (tetrahydro-2H-thiopyran-3-yl)methanamine
• thian-3-ylmethanamine
• 1-(thian-3-yl)methanamine

• Inchi： 1S/C6H13NS/c7-4-6-2-1-3-8-5-6/h6H,1-5,7H2
• InChI Key： OOPUJNBROMPJLB-UHFFFAOYSA-N
• SMILES： C(C1CCCSC1)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

1-(thian-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes